Cas no 1629673-00-2 (2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide)

• Product Name: 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide
• CAS No: 1629673-00-2
• MF: C₈H₉Br₂NO₂
• MW: 310.970560789108
• MDL: MFCD33550229
• CID: 5655656
• PubChem ID: 155978115
• Update Time: 2025-05-20

2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1629673-00-2
• EN300-27745757
• 2-bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide
• 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide

• MDL： MFCD33550229
• Inchi： 1S/C8H8BrNO2.BrH/c1-12-7-2-6(4-10-5-7)8(11)3-9;/h2,4-5H,3H2,1H3;1H
• InChI Key： ZEOJAVXZTSNGSV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=C(C=1)OC)=O.Br

Computed Properties

• Exact Mass: 310.89795g/mol
• Monoisotopic Mass: 308.90000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide

Introduction to 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide (CAS No. 1629673-00-2)

2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1629673-00-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organobromine derivative features a pyridine core substituted with a methoxy group at the 5-position and a bromine atom at the 2-position, coupled with an acetyl functional group. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide consists of a brominated ethanone moiety linked to a 5-methoxypyridine ring. This configuration imparts unique electronic and steric properties, which are exploited in various chemical transformations. The presence of both bromine and methoxy groups provides multiple handles for further functionalization, enabling the synthesis of more complex molecules.

In recent years, this compound has garnered attention due to its utility in the synthesis of bioactive molecules. Specifically, it serves as a key intermediate in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is particularly valuable in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

One of the most compelling applications of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide is in the development of small-molecule inhibitors targeting protein kinases. Protein kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to modulate these pathways and alleviate disease symptoms.

Recent studies have highlighted the potential of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide as a precursor in the synthesis of novel kinase inhibitors. For instance, researchers have utilized this compound to develop inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses. These inhibitors have shown promise in preclinical studies for treating autoimmune disorders such as rheumatoid arthritis.

The structural features of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide allow for diverse chemical modifications. The bromine atom can be displaced through nucleophilic aromatic substitution or cross-coupling reactions, while the methoxy group can be oxidized or reduced depending on the desired outcome. Additionally, the acetyl group can be converted into other functional groups such as esters or amides, further expanding its synthetic utility.

In addition to its role in kinase inhibition, 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide has been explored in other therapeutic areas. For example, it has been used as an intermediate in the synthesis of antiviral agents. The pyridine moiety is known to interact with viral proteases and polymerases, making it an attractive scaffold for drug design.

The synthesis of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of 5-methoxypyridine followed by condensation with an appropriate aldehyde or ketone. The resulting intermediate is then converted into the hydrobromide salt to enhance its handling properties.

Advances in synthetic methodologies have enabled more efficient and scalable production of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction yields and reduce processing times. These innovations are crucial for ensuring an adequate supply of this compound for research and development purposes.

The pharmacological evaluation of derivatives of 2-Bromo-1-(5-methoxypyridin-3-yl)ethan-1-one hydrobromide has revealed several promising candidates with therapeutic potential. For example, modifications to the pyridine ring have led to compounds with enhanced binding affinity to target proteins. Additionally, structural optimization has resulted in improved metabolic stability and reduced toxicity.

In conclusion, 2-Bromo-1-(5-methoxypyridin-3-ylenthanone hydrobromide (CAS No. 1629673–00–2) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features make it a valuable building block for synthesizing bioactive molecules, particularly kinase inhibitors. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is poised to remain a cornerstone in drug discovery efforts.